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Compound of Interest

Compound Name: Demethylasterriquinone B1

Cat. No.: B1662592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of

Demethylasterriquinone B1 (DMAQ-B1), a selective insulin receptor modulator. The

information is compiled from peer-reviewed scientific literature to support research and

development efforts in metabolic disease and related fields.

Core Mechanism of Action: Selective Insulin
Receptor Activation
Demethylasterriquinone B1 is a non-peptidyl, small molecule that functions as a selective

activator of the insulin receptor (IR), mimicking the metabolic effects of insulin.[1][2] It directly

interacts with and activates the insulin receptor tyrosine kinase (IRTK), leading to the

autophosphorylation of the IR β subunit.[1][2] This activation is the initial step in a signaling

cascade that mediates the metabolic actions of insulin.

A key feature of DMAQ-B1 is its selectivity for the insulin receptor over other closely related

receptor tyrosine kinases. It demonstrates significantly lower potency for the insulin-like growth

factor 1 receptor (IGF1R) and the epidermal growth factor receptor (EGFR).[3] This selectivity

is crucial as it minimizes off-target effects, a desirable characteristic for a therapeutic agent.

Furthermore, DMAQ-B1 selectively activates the metabolic branch of the insulin signaling

pathway, the PI3K/Akt pathway, while having minimal effect on the mitogenic branch, the
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ERK/MAPK pathway.[1] This biased signaling is a significant advantage, as chronic activation

of the ERK pathway by insulin can lead to undesirable proliferative effects.[1]

Quantitative Data
The following tables summarize the key quantitative data for Demethylasterriquinone B1's

activity.

Parameter Target Value
Cell

Line/System
Reference

EC50

Insulin Receptor

Tyrosine Kinase

(IRTK)

3 - 6 µM CHO.IR cells [3]

EC50

Insulin-like

Growth Factor 1

Receptor

(IGF1R)

100 µM Glioma cell line [3]

EC50

Epidermal

Growth Factor

Receptor

(EGFR)

100 µM Not Specified [3]

Signaling Pathways
DMAQ-B1's mechanism of action is centered around the activation of the insulin receptor and

the subsequent signaling cascade.

The PI3K/Akt Signaling Pathway
The primary signaling pathway activated by DMAQ-B1 is the Phosphoinositide 3-kinase

(PI3K)/Akt pathway, which is central to the metabolic effects of insulin. Upon activation of the

insulin receptor by DMAQ-B1, the receptor phosphorylates Insulin Receptor Substrate (IRS)

proteins.[1] Phosphorylated IRS then recruits and activates PI3K. PI3K, in turn, phosphorylates

phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-

trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting Akt (also known as Protein
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Kinase B) to the plasma membrane, where it is phosphorylated and activated. Activated Akt

then phosphorylates a range of downstream targets to mediate various metabolic effects,

including the translocation of GLUT4 transporters to the cell surface to facilitate glucose

uptake.[2]
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Figure 1: DMAQ-B1 activated PI3K/Akt signaling pathway.
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The ERK/MAPK Signaling Pathway
In contrast to insulin, which activates both the PI3K/Akt and the ERK/MAPK pathways, DMAQ-

B1 shows minimal activation of the ERK/MAPK pathway.[1][3] This pathway is primarily

associated with cell growth, proliferation, and differentiation. The selective activation of the

metabolic pathway over the mitogenic pathway makes DMAQ-B1 a more specific modulator of

insulin signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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